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Sophocarpine is an alkaloid that has been found in S. flavescens roots and has diverse biological activities. It is cytotoxic to HL-60, U937, K562, EC109, A549, and HepG2 cancer cells (IC50s = 1.64-12.86 mM). Sophocarpine is nematocidal against B. xylophilus in vitro. In vivo, sophocarpine (30 mg/kg) reduces infarct size, cardiac muscle fiber swelling and hypertrophy, and neutrophil infiltration in a rat model of myocardial ischemia and reperfusion injury. It decreases liver weight, fibrosis, and levels of IL-6, TNF-α, and TGF-β1 in a rat model of non-alcoholic steatohepatitis (NASH). Sophocarpine (15 and 30 mg/kg) reduces carrageenan-induced hind paw edema in rats and decreases acetic acid-induced writhing in mice.
Sophocarpine is a natural product found to have anti-inflammatory, anti-cancer, and antiviral activity shown to protect mice from a form of hepatitis by inhi...